Cas no 130562-43-5 (2-Pyridinecarbonitrile, 4-[(3-cyano-2-pyridinyl)thio]-)

• Product Name: 2-Pyridinecarbonitrile, 4-[(3-cyano-2-pyridinyl)thio]-
• CAS No: 130562-43-5
• MF: C₁₂H₆N₄S
• MW: 238.2678399086
• CID: 1226155
• Update Time: 2024-08-04

2-Pyridinecarbonitrile, 4-[(3-cyano-2-pyridinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 4-[(3-cyano-2-pyridinyl)thio]-
• 3-Pyridinecarbonitrile, 2-[(2-cyano-4-pyridinyl)thio]-

• Inchi： 1S/C12H6N4S/c13-7-9-2-1-4-16-12(9)17-11-3-5-15-10(6-11)8-14/h1-6H
• InChI Key： RUCIXSQNELHQQI-UHFFFAOYSA-N
• SMILES： C1(SC2C=CN=C(C#N)C=2)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 238.03148

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 158-161 °C
• Boiling Point: 455.0±45.0 °C(Predicted)
• PSA: 73.36
• pka: -2.34±0.26(Predicted)